5-[(3,5-Diethyl-4-isocyanatophenyl)methyl]-1,3-diethyl-2-isocyanatobenzene

Specification

• CAS No.: 105442-35-1
• Molecular Formula: C23H26N2O2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 5-[(3,5-diethyl-4-isocyanatophenyl)methyl]-1,3-diethyl-2-isocyanatobenzene
• Standard InChI: InChI=1S/C23H26N2O2/c1-5-18-10-16(11-19(6-2)22(18)24-14-26)9-17-12-20(7-3)23(25-15-27)21(8-4)13-17/h10-13H,5-9H2,1-4H3
• Standard InChI Key: OQDCXRFLJMVOCC-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CC(=C1N=C=O)CC)CC2=CC(=C(C(=C2)CC)N=C=O)CC
• Canonical SMILES: CCC1=CC(=CC(=C1N=C=O)CC)CC2=CC(=C(C(=C2)CC)N=C=O)CC

Introduction

5-[(3,5-Diethyl-4-isocyanatophenyl)methyl]-1,3-diethyl-2-isocyanatobenzene is a complex organic compound belonging to the isocyanate family. Isocyanates are highly reactive molecules used in the production of polyurethane foams, coatings, adhesives, and elastomers. This specific compound is notable for its dual isocyanate functionality, which makes it a versatile intermediate in polymer synthesis.

Applications

Isocyanates are crucial in the production of polyurethane materials, which are used in a wide range of applications, including:

• Foams: Used in furniture, mattresses, and insulation.

• Coatings: Applied to protect surfaces from corrosion and wear.

• Adhesives: Utilized in bonding various materials.

• Elastomers: Employed in flexible materials like seals and gaskets.

Safety and Handling

Isocyanates, including 5-[(3,5-Diethyl-4-isocyanatophenyl)methyl]-1,3-diethyl-2-isocyanatobenzene, are hazardous chemicals that require careful handling. They can cause:

• Skin Irritation: May lead to allergic reactions.

• Eye Damage: Can cause serious eye irritation.

• Respiratory Issues: Inhalation of vapors can lead to respiratory problems.

Safety Data

Hazard Category	Description
Skin Irritation	May cause allergic skin reactions.
Eye Damage	Causes serious eye damage.
Respiratory	May cause respiratory irritation.

Future Research Directions

Future studies could focus on optimizing synthesis methods, exploring novel applications in materials science, and assessing environmental and health impacts more thoroughly.